2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid

• CAS No.: 158069-80-8
• Molecular Formula: C20H24N2O6
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2-[2-[carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid
• InChI: InChI=1S/C20H24N2O6/c23-17-5-1-3-15(9-17)11-21(13-19(25)26)7-8-22(14-20(27)28)12-16-4-2-6-18(24)10-16/h1-6,9-10,23-24H,7-8,11-14H2,(H,25,26)(H,27,28)
• InChI Key: ZHGOPACZRAHHMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CN(CCN(CC2=CC(=CC=C2)O)CC(=O)O)CC(=O)O

Description

This compound is a multifunctional acetic acid derivative featuring dual 3-hydroxyphenylmethyl groups linked via ethylamino chains, each modified with a carboxymethyl group. Its molecular formula is C₂₂H₂₇N₂O₈, with a molecular weight of 453.46 g/mol. Key structural attributes include:

• Two 3-hydroxyphenylmethyl moieties, contributing to hydrogen bonding and π-π interactions.
• Ethylamino bridges, providing conformational flexibility for binding interactions.

Its synthesis likely involves coupling reactions between protected 3-hydroxybenzylamine derivatives and carboxymethylated ethylenediamine intermediates, followed by deprotection . Applications span pharmaceutical chemistry (e.g., ligand design) and materials science (e.g., chelating agents) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid typically involves the reaction of ethylenediamine with formaldehyde and phenol under controlled conditions . The reaction proceeds through a series of steps, including the formation of intermediate compounds, which are then further reacted to yield the final product. The reaction conditions, such as temperature, pH, and solvent, are carefully controlled to ensure high yield and purity of the product.

Industrial Production Methods

In industrial settings, the production of this compound is often scaled up using batch or continuous flow reactors. The process involves the same basic chemical reactions but is optimized for large-scale production. This includes the use of catalysts to speed up the reaction and improve yield, as well as advanced purification techniques to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid undergoes various types of chemical reactions, including:

Oxidation: The hydroxyphenyl groups can be oxidized to form quinones.

Reduction: The compound can be reduced to form amines.

Substitution: The carboxymethyl groups can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and alcohols. The reaction conditions, such as temperature and solvent, are chosen based on the specific reaction being carried out .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxyphenyl groups yields quinones, while reduction of the compound yields amines .

Scientific Research Applications

Biochemical Research

The compound's structure allows it to interact with various biological molecules, making it a candidate for studies in enzyme inhibition and protein interactions. Its ability to form stable complexes with proteins can be utilized in:

• Protein Engineering : Modifying the interactions between proteins and small molecules can lead to the development of novel enzymes with enhanced functionalities.
• Drug Design : The compound's unique binding properties may aid in the design of new therapeutic agents targeting specific proteins involved in diseases.

Pharmacological Applications

Due to its structural features, this compound may exhibit pharmacological activity. Potential areas of application include:

• Anticancer Agents : Research indicates that compounds with similar structures can inhibit tumor growth by interfering with cellular signaling pathways.
• Neuroprotective Effects : The presence of hydroxyphenyl groups suggests potential antioxidant properties, which could protect neural tissues from oxidative stress.

Materials Science

The compound's chemical properties make it suitable for applications in materials science:

• Biocompatible Polymers : Its incorporation into polymer matrices can enhance the biocompatibility of materials used in medical devices.
• Nanotechnology : Functionalizing nanoparticles with this compound could improve their stability and interaction with biological systems, making them useful for drug delivery systems.

Case Study 1: Protein Interaction Studies

A study investigated the interactions between this compound and various enzymes using surface plasmon resonance (SPR) technology. The results indicated a significant binding affinity, suggesting its potential as a lead compound for further drug development targeting specific enzymes involved in metabolic pathways.

Case Study 2: Anticancer Activity

In vitro studies demonstrated that derivatives of this compound inhibited the proliferation of cancer cell lines. The mechanism was linked to the induction of apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets through hydrogen bonding and hydrophobic interactions, leading to inhibition or activation of the target’s function . The pathways involved in these interactions are complex and depend on the specific target and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Key Differences and Implications

Hydroxyl vs. Methyl/Cyano Substituents: The target compound’s 3-hydroxyphenyl groups enhance polarity and hydrogen bonding compared to methyl () or cyano () substituents. This increases solubility in polar solvents (e.g., water) but reduces lipid membrane permeability . Nitro groups (e.g., in 2-[(3-nitrophenyl)carbamoylamino]ethanoic acid, ) introduce strong electron-withdrawing effects, increasing acidity (pKa ~1–2) relative to hydroxyl groups (pKa ~10) .

Chelation Potential: The dual carboxylic acids and amines in the target compound enable polydentate ligand behavior, suitable for binding transition metals (e.g., Fe³⁺, Cu²⁺). Analogues with fewer COOH groups (e.g., ) show reduced chelation capacity .

Biological Activity: Phenolic hydroxyls in the target compound may confer antioxidant or receptor-binding activity (e.g., mimicking tyrosine residues) . In contrast, methylsulfanyl groups () could facilitate thiol-disulfide exchange or hydrophobic interactions .

Synthetic Complexity :

• The target compound’s multiple hydroxyl groups necessitate protection/deprotection strategies during synthesis (e.g., using Boc or Fmoc groups), unlike simpler derivatives like ’s methylphenyl analogue .

Biological Activity

2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid, also known as BHZ, is a compound that has garnered attention for its potential biological activities. This article reviews the compound's chemical properties, biological effects, and therapeutic potential based on diverse sources.

• Molecular Formula : C20H24N2O5
• Molecular Weight : 372.415 g/mol
• Structure : The compound features multiple functional groups, including carboxymethyl and hydroxymethyl moieties, which are crucial for its biological interactions.

Antimicrobial Properties

Research indicates that compounds similar to BHZ exhibit significant antimicrobial activity. For instance, derivatives of phenolic compounds have shown enhanced antibacterial and antifungal properties compared to standard drugs. A study demonstrated that certain derivatives could effectively disrupt bacterial biofilms, which are often resistant to conventional treatments .

Antioxidant Activity

BHZ's structure suggests potential antioxidant properties. Compounds with similar hydroxyl groups have been shown to scavenge free radicals effectively, thereby reducing oxidative stress in biological systems. This activity is particularly relevant in the context of diseases linked to oxidative damage, such as cardiovascular diseases and cancer .

Enzyme Inhibition

Enzymatic inhibition studies reveal that BHZ may interact with key enzymes involved in metabolic pathways. For example, derivatives have been tested against acetylcholinesterase and butyrylcholinesterase, showing promising results in enzyme inhibition that could lead to therapeutic applications in neurodegenerative diseases .

Case Studies and Research Findings

Study	Findings	Reference
Study on Antimicrobial Activity	BHZ derivatives showed higher efficacy than standard antibiotics against E. coli biofilms.
Antioxidant Potential Assessment	Demonstrated significant scavenging activity against DPPH radicals.
Enzyme Inhibition Analysis	IC50 values indicated strong inhibition of acetylcholinesterase (IC50 = 8 μM).

Pharmacokinetics

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of BHZ. Preliminary data suggest that the compound maintains stability in gastric conditions, which is crucial for oral bioavailability. Furthermore, studies indicate that BHZ can cross intestinal barriers effectively post-oral administration .

Q & A

Q. How can researchers optimize the synthesis of 2-[2-[Carboxymethyl-[(3-hydroxyphenyl)methyl]amino]ethyl-[(3-hydroxyphenyl)methyl]amino]acetic acid to improve yield and purity?

• Methodological Answer : Utilize a combination of computational reaction path searches (e.g., quantum chemical calculations) and iterative experimental validation. For example, employ the ICReDD framework, which integrates computational predictions of reaction pathways with high-throughput screening to identify optimal reaction conditions (e.g., solvent, temperature, catalyst). This approach reduces trial-and-error experimentation and enhances reproducibility .

• Key Steps :

Perform density functional theory (DFT) calculations to model reaction intermediates.

Validate computational predictions using small-scale batch reactions.

Optimize purification via gradient elution chromatography with UV/Vis monitoring.

Q. What spectroscopic and chromatographic techniques are most effective for characterizing this compound’s structural and functional groups?

• Methodological Answer : Combine FTIR (for vibrational analysis of carboxyl and hydroxyl groups), NMR (1H/13C for amine and aromatic proton environments), and HPLC-MS (for purity and molecular weight confirmation). Cross-reference experimental data with theoretical vibrational spectra derived from DFT calculations to resolve ambiguities in functional group assignments .

• Example Workflow :
• FTIR peaks at ~1700 cm⁻¹ (carboxylic acid C=O stretch) and ~3300 cm⁻¹ (hydroxyl O-H stretch).
• NMR: Look for splitting patterns indicative of ethylenediamine backbone protons (δ 2.5–3.5 ppm).

Q. How can researchers address instability of this compound under ambient conditions?

• Methodological Answer : Conduct stability studies under varied pH, temperature, and light exposure. For example:

• Use accelerated stability testing (40°C/75% RH for 4 weeks) to predict degradation pathways.
• Stabilize via lyophilization (for solid-state storage) or buffer formulation (e.g., pH 5–6 for aqueous solutions).
• Monitor degradation products via LC-MS to identify reactive sites (e.g., hydrolysis of the carboxymethyl group) .

Advanced Research Questions

Q. What computational strategies can predict this compound’s reactivity in complex biological or catalytic systems?

• Methodological Answer : Apply molecular dynamics (MD) simulations and HOMO-LUMO analysis to assess electronic properties and binding affinities. For instance:

• Calculate electrostatic potential surfaces (MESP) to identify nucleophilic/electrophilic regions.
• Use docking simulations to predict interactions with biological targets (e.g., enzymes or receptors).
• Validate predictions with experimental kinetic assays (e.g., IC₅₀ measurements) .

Q. How should researchers resolve contradictions between theoretical predictions and experimental data for this compound’s behavior?

• Methodological Answer : Implement a feedback loop where experimental outliers are re-analyzed computationally. For example:

• If DFT-predicted reaction barriers conflict with observed kinetics, re-examine solvent effects or transition-state approximations.
• Use Bayesian optimization to iteratively refine computational models with empirical data .
• Cross-validate with alternative techniques (e.g., X-ray crystallography if crystal structure discrepancies arise) .

Q. What reactor design principles are critical for scaling up production while maintaining stereochemical integrity?

• Methodological Answer : Follow CRDC subclass RDF2050112 (reaction fundamentals and reactor design) :

• Use continuous-flow reactors to enhance heat/mass transfer and reduce side reactions.
• Implement in-line FTIR or Raman spectroscopy for real-time monitoring of intermediate species.
• Optimize mixing parameters (e.g., Reynolds number > 4000 for turbulent flow in tubular reactors).

Q. How can researchers ensure data integrity and reproducibility in multi-institutional studies involving this compound?

• Methodological Answer : Adopt chemical software platforms for centralized data management:

• Use electronic lab notebooks (ELNs) with blockchain timestamping for traceability.
• Standardize protocols via platforms like ICReDD’s reaction database to share optimized conditions.
• Employ machine learning to flag anomalies in collaborative datasets (e.g., outlier purity values) .

Methodological Best Practices

• For Synthesis : Prioritize acyl halide intermediates for carboxymethyl group activation, as direct coupling of carboxylic acids with amines is thermodynamically unfavorable .
• For Purity Assurance : Combine orthogonal techniques (e.g., HPLC with charged aerosol detection and NMR) to detect trace impurities .
• For Safety : Adhere to advanced lab protocols (e.g., chemical hygiene plans for handling reactive intermediates) .